Cas no 1804656-24-3 (3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile)
3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile
-
- Inchi: 1S/C10H6ClF5N2O/c11-3-6-5(1-2-17)7(19-10(14,15)16)4-18-8(6)9(12)13/h4,9H,1,3H2
- InChI Key: SISCOSQRIYWVLU-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=NC=C(C=1CC#N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 343
- XLogP3: 2.7
- Topological Polar Surface Area: 45.9
3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080672-1g |
3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile |
1804656-24-3 | 97% | 1g |
$1,534.70 | 2022-04-01 |
3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile
Research Brief on 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804656-24-3)
This research brief provides an in-depth analysis of the latest advancements and applications of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804656-24-3), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including its chloromethyl, difluoromethyl, and trifluoromethoxy substituents, make it a promising candidate for various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals.
Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of biologically active molecules. Its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Research has focused on optimizing synthetic routes to improve yield and purity, as well as exploring its mechanism of action in target biological systems. The compound's fluorinated groups are particularly noteworthy, as they often contribute to increased metabolic stability and bioavailability in drug candidates.
In the context of agrochemical applications, 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile has shown promising activity as a precursor for pesticides and herbicides. Its ability to interfere with essential biological pathways in pests and weeds makes it a valuable tool in crop protection. Recent field trials have demonstrated its efficacy against a broad spectrum of agricultural pests, with minimal environmental impact due to its targeted action and favorable degradation profile.
From a pharmaceutical perspective, researchers have investigated the compound's potential in medicinal chemistry. Its pyridine core structure, combined with multiple halogen substituents, offers opportunities for interaction with various biological targets. Preliminary in vitro studies suggest activity against certain enzyme systems, particularly those involved in inflammatory pathways. However, further research is needed to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.
The synthesis and characterization of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile have been the subject of several recent publications. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies have also explored the compound's stability under various conditions, providing valuable data for its handling and storage in industrial and research settings.
Looking forward, the research community continues to explore new applications and derivatives of this compound. Its unique combination of functional groups presents numerous possibilities for structure-activity relationship studies. Future research directions may include the development of more efficient synthetic methodologies, investigation of its environmental fate, and exploration of its potential in drug discovery programs targeting specific disease pathways.
1804656-24-3 (3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)